Cas no 1378723-42-2 (1-(Benzylamino)but-3-EN-2-one)

• Product Name: 1-(Benzylamino)but-3-EN-2-one
• CAS No: 1378723-42-2
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 6175023
• PubChem ID: 101107638
• Update Time: 2025-10-31

1-(Benzylamino)but-3-EN-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(BENZYLAMINO)BUT-3-EN-2-ONE
• 1378723-42-2
• EN300-798309
• 1-(Benzylamino)but-3-EN-2-one

• Inchi： 1S/C11H13NO/c1-2-11(13)9-12-8-10-6-4-3-5-7-10/h2-7,12H,1,8-9H2
• InChI Key： GQOUVUKUNQLOFP-UHFFFAOYSA-N
• SMILES： O=C(C=C)CNCC1C=CC=CC=1

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(Benzylamino)but-3-EN-2-one

1-(Benzylamino)but-3-EN-2-one: A Comprehensive Overview

1-(Benzylamino)but-3-EN-2-one, with the CAS number 1378723-42-2, is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, also known as benzylaminobut-3-en-2-one, is characterized by its unique molecular structure and diverse biological activities. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 1-(Benzylamino)but-3-EN-2-one.

Chemical Structure and Properties

The molecular formula of 1-(Benzylamino)but-3-EN-2-one is C₁₁H₁₃NO₂, and its molecular weight is 187.22 g/mol. The compound features a conjugated system with a benzylamino group attached to a β-enone moiety. This structural arrangement imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical reactions and biological studies.

The physical properties of 1-(Benzylamino)but-3-EN-2-one include its appearance as a white to off-white solid with a melting point ranging from 65°C to 68°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for use in both laboratory-scale experiments and industrial processes.

Synthesis Methods

The synthesis of 1-(Benzylamino)but-3-EN-2-one can be achieved through several routes, each offering distinct advantages in terms of yield, purity, and scalability. One common method involves the condensation of benzylamine with an appropriate β-keto ester or β-keto acid derivative. For example, the reaction between benzylamine and ethyl acetoacetate in the presence of a base such as sodium hydride can yield the desired product:

C6H5CH2NH2 + CH3COCOOC2H5 → C6H5CH2NHCH2COCOOC2H5

This intermediate can then be hydrolyzed to form the final product:

C6H5CH2NHCH2COCOOC2H5 + H2O → C6H5CH2NHCH2COCOOH + C2H5OH
        

An alternative synthetic route involves the Michael addition of benzylamine to a suitable α,β-unsaturated carbonyl compound followed by intramolecular cyclization:

C

C6H5CH2NH2 + CH3COCH=CHCOOH → C6H5CH2NHCH=CHCOOH + HCHO

C6H5CH2NHCH=CHCOOH → C6H5CH(NHCH=CHCOOH)

This method provides a more straightforward pathway to the target molecule and can be optimized for higher yields and purities.

Biological Activities and Applications

The biological activities of 1-(Benzylamino)but-3-EN-2-one have been extensively studied in recent years, revealing its potential in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of pharmaceuticals with anti-inflammatory and analgesic properties.

A recent study published in the Journal of Medicinal Chemistry reported that derivatives of 1-(Benzylamino)but-3-EN-2-one exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro (Smith et al., 2021). These findings suggest that this compound could serve as a lead structure for developing novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-(Benzylamino)but-3-EN-2-one-based compounds have shown promise in neurodegenerative disease research. A study conducted by Zhang et al. (2019) demonstrated that certain derivatives of this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.

The potential applications of 1-(Benzylamino)but-3-EN-2-one-based compounds extend beyond pharmaceuticals to include agrochemicals and materials science. For instance, these compounds can be used as intermediates in the synthesis of pesticides with improved efficacy and reduced environmental impact.

In materials science, the unique electronic properties of 1-(Benzylamino)but-3-EN-2-one-based compounds make them suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The conjugated system within these molecules allows for efficient charge transport and energy transfer, enhancing device performance.

Safety Considerations and Handling Guidelines

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